6-Amino-5-formylamino-3H-pyrimidine-4-one
CAS No.: 64194-58-7
VCID: VC0017157
Molecular Formula: C5H6N4O2
Molecular Weight: 154.13 g/mol
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Description | 6-Amino-5-formylamino-3H-pyrimidine-4-one is a specialty product utilized in proteomics research . Another name for it is 6-Amino-5-formylamino-3H-pyrimidine-4-one (CAS 64194-58-7) . Related to this compound is 2-Amino-5-formylamino-6-(5-phospho-D-ribosylamino)pyrimidin-4(3H)-one, a metabolite in the riboflavin biosynthesis pathway . This molecule is created from GTP via the enzyme GTP cyclohydrolase IIa, which facilitates the hydrolysis of the 8,9 bond in the guanine group along with the loss of the beta and gamma phosphate groups . Furthermore, it undergoes deformylation by 2-amino-5-formylamino-6-ribosylaminopyrimidin-4(3H)-one 5'-monophosphate deformylase during the second step of the archaeal riboflavin biosynthetic pathway . Another similar compound, 6-Amino-5-chloropyrimidine-2,4(1H,3H)-dione, has a molecular weight of 161.55 g/mol and the molecular formula C4H4ClN3O2 . |
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CAS No. | 64194-58-7 |
Product Name | 6-Amino-5-formylamino-3H-pyrimidine-4-one |
Molecular Formula | C5H6N4O2 |
Molecular Weight | 154.13 g/mol |
IUPAC Name | N-(4-amino-6-oxo-1H-pyrimidin-5-yl)formamide |
Standard InChI | InChI=1S/C5H6N4O2/c6-4-3(9-2-10)5(11)8-1-7-4/h1-2H,(H,9,10)(H3,6,7,8,11) |
Standard InChIKey | ISOPYSSRZGKNQL-UHFFFAOYSA-N |
SMILES | C1=NC(=C(C(=O)N1)NC=O)N |
Canonical SMILES | C1=NC(=O)C(=C(N1)N)NC=O |
Synonyms | N-(4-Amino-1,6-dihydro-6-oxo-5-pyrimidinyl)formamide; NSC 158242; |
PubChem Compound | 135449818 |
Last Modified | Sep 14 2023 |
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